[6-chloro-4-(3,5-dimethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylpiperidin-1-yl)methanone

• IUPAC Name: [6-chloro-4-(3,5-dimethylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H25ClN2O3S/c1-15-6-8-25(9-7-15)23(27)22-14-26(19-11-16(2)10-17(3)12-19)20-13-18(24)4-5-21(20)30(22,28)29/h4-5,10-15H,6-9H2,1-3H3
• InChI Key: WEQFVKIFRRUQMF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC(=C4)C)C
• Molecular Formula: C23H25ClN2O3S
• Molecular Weight: 445.0 g/mol

Description

[6-chloro-4-(3,5-dimethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H25ClN2O3S and its molecular weight is 444.97. The purity is usually 95%.
BenchChem offers high-quality [6-chloro-4-(3,5-dimethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylpiperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [6-chloro-4-(3,5-dimethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylpiperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Structural Analysis

• Studies have highlighted the importance of edge-to-face interactions between aromatic rings in the formation of clathrate structures, with specific compounds serving as hosts for benzene guests. These interactions play a crucial role in the stability and formation of inclusion complexes, as evidenced by X-ray crystal analyses and molecular orbital calculations (Eto et al., 2011).
• The structural characteristics and spectroscopic investigation of related compounds have been explored through theoretical calculations, including density functional theory (DFT), to understand the geometrical parameters and chemical reactivity descriptors. Such studies offer insights into the molecular structure, confirming through FT-IR, Raman, and NMR analyses (Arasu et al., 2019).

Synthesis and Chemical Properties

• Novel Schiff base ligands and their copper(II) complexes have been synthesized from condensation reactions, demonstrating potential in DNA binding and molecular docking studies. These compounds show promise in understanding molecular interactions and designing new therapeutic agents (Guhathakurta et al., 2017).
• The preparation of poly(arylene ether sulfone)s bearing pendant groups through polycondensation reactions reveals the potential for developing new materials with desirable properties such as hydroxide conductivity and alkaline stability. This research contributes to advancements in material science, particularly in the context of fuel cell technology (Shi et al., 2017).

Medicinal Chemistry and Drug Design

• The synthesis of novel inhibitors targeting specific receptors showcases the application of these compounds in drug discovery, highlighting the potential for developing new therapeutics based on structural modifications and SAR analysis. Such studies are crucial for advancing medicinal chemistry and developing treatments for various diseases (Borza et al., 2007).